Cas no 4965-33-7 (7-Chloroquinaldine)

• Product Name: 7-Chloroquinaldine
• CAS No: 4965-33-7
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD00075436
• CID: 45444
• PubChem ID: 138395
• Update Time: 2026-03-24

7-Chloroquinaldine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methylquinoline
• 7-Chloro-2-methyl-quinoline
• 7-Chloroquinaldine
• 2-METHYL-7-CHLOROQUINOLINE
• 7-Chlor-2-methyl-chinolin
• 7-Chloro-2-methylqui
• 7ChloroQuinaldineMontelukast
• CaesiuM nitrate
• Chloroquinaldine
• methyl-7-chloroquinoline
• Montelukast7-ChloroQuinaldine
• DTXSID0057752
• AKOS009118597
• AC-7835
• SR-01000944799
• A26317
• CHEMBL3561836
• SY015399
• 7-Chloro-2-methylquinoline #
• SB67319
• MFCD00075436
• FT-0621376
• O11651
• 7-chloro2-methylquinoline
• 4965-33-7
• DS-0535
• NCGC00253640-01
• CAS-4965-33-7
• InChI=1/C10H8ClN/c1-7-2-3-8-4-5-9(11)6-10(8)12-7/h2-6H,1H3
• EN300-27033
• AM20070249
• NS00031927
• BCP24430
• 7-Chloroquinaldine, 99%
• BY8DPR5AAZ
• CS-W020576
• PS-8565
• DTXCID1031541
• Quinoline, 7-chloro-2-methyl-
• J-519196
• SR-01000944799-1
• C1453
• Z235542858
• SCHEMBL1459737
• WQZQFYRSYLXBGP-UHFFFAOYSA-
• Tox21_113767
• 2-Methyl-7-chloroquinoline;7-Chloro-2-methylquinoline

• MDL： MFCD00075436
• Inchi： 1S/C10H8ClN/c1-7-2-3-8-4-5-9(11)6-10(8)12-7/h2-6H,1H3
• InChI Key： WQZQFYRSYLXBGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C(C)N=C2C=1
• BRN： 115318

Computed Properties

• Exact Mass: 177.03500
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: Whitish crystals
• Density: 1.1810 (rough estimate)
• Melting Point: 75.0 to 78.0 deg-C
• Boiling Point: 87°C/0.5mmHg(lit.)
• Flash Point: 148.7℃
• Refractive Index: 1.6000 (estimate)
• PSA: 12.89000
• LogP: 3.19660
• Solubility: Uncertain

7-Chloroquinaldine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Chloroquinaldine

Professional Introduction to 7-Chloroquinaldine (CAS No. 4965-33-7)

7-Chloroquinaldine, a compound with the chemical identifier CAS No. 4965-33-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, belonging to the quinaldine family, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chlorine substituent at the 7-position of the quinaldine ring imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The< strong>structure of 7-Chloroquinaldine consists of a fused benzene and pyridine ring system with a chlorine atom attached to the 7-position of the quinaldine core. This specific arrangement contributes to its chemical behavior and biological activity. The compound’s versatility stems from its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the synthesis of more complex molecules.

In recent years, 7-Chloroquinaldine has been explored for its pharmacological properties. Research has indicated that this compound exhibits antimicrobial and antifungal activities, which are attributed to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways. These findings have opened up avenues for further investigation into its potential as a therapeutic agent against resistant strains of bacteria and fungi.

One of the most compelling aspects of 7-Chloroquinaldine is its role as a building block in the synthesis of more sophisticated pharmaceuticals. Its incorporation into larger molecular frameworks has led to the development of novel compounds with enhanced biological activity. For instance, derivatives of 7-Chloroquinaldine have been investigated for their potential in treating neurological disorders, where their ability to cross the blood-brain barrier is particularly advantageous.

The< strong>CAS No. 4965-33-7 registry number ensures that researchers worldwide can accurately identify and reference this compound in their studies. This standardized classification is essential for maintaining consistency in scientific literature and facilitating collaboration across different research groups. The compound’s properties have been thoroughly documented through various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy, providing a comprehensive understanding of its molecular structure.

Recent advancements in computational chemistry have also shed light on the interactions between 7-Chloroquinaldine and biological targets. Molecular modeling studies have revealed that this compound can bind to specific enzymes and receptors, modulating their activity. Such insights are crucial for designing drugs with improved efficacy and reduced side effects. The ability to predict these interactions computationally accelerates the drug discovery process, making compounds like 7-Chloroquinaldine more attractive for further development.

The< strong>pharmacokinetic profile of 7-Chloroquinaldine is another area of interest. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation into various drug delivery systems. Additionally, its stability under different conditions makes it a reliable candidate for industrial-scale production. These characteristics are essential for ensuring that pharmaceutical products remain effective throughout their shelf life.

In conclusion, 7-Chloroquinaldine (CAS No. 4965-33-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for synthesizing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this compound is poised to play an increasingly important role in the future of medicine.